Cas no 895929-92-7 (4-bromo-1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine
• CAS No: 895929-92-7
• MF: C₁₀H₈BrClFN₃
• MW: 304.546023368835
• MDL: MFCD02254033
• CID: 2952001
• PubChem ID: 7022268
• Update Time: 2025-04-21

4-bromo-1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-溴-1-(2-氯-6-氟苄基)-1H-吡唑-3-胺
• 4-bromo-1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine
• 4-bromo-1-[(2-chloro-6-fluorophenyl)methyl]pyrazol-3-amine
• 1H-pyrazol-3-amine, 4-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-
• BBL039285
• STK313269
• 4-Bromo-1-(2-chloro-6-fluoro-benzyl)-1H-pyrazol-3-ylamine
• 4-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazol-3-amine
• 4-Bromo-1-(2-chloro-6-fluorobenzyl)-1,2-dihydro-3h-pyrazol-3-imine
• H26631
• AKOS000304495
• MFCD02254033
• 895929-92-7
• 4-bromo-1-[(2-chloro-6-fluoro-phenyl)methyl]pyrazol-3-amine
• EN300-227894
• CS-0268965
• LS-03703
• DTXSID601177614
• C10H8BrClFN3
• ALBB-011678

• MDL： MFCD02254033
• Inchi： 1S/C10H8BrClFN3/c11-7-5-16(15-10(7)14)4-6-8(12)2-1-3-9(6)13/h1-3,5H,4H2,(H2,14,15)
• InChI Key： OQZSUQJWJZWEJG-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 302.95742Da
• Monoisotopic Mass: 302.95742Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8

4-bromo-1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine Security Information

• HazardClass：IRRITANT